Cydrin
Catalog No.
S524764
CAS No.
53317-25-2
M.F
C14H32Br2Cl4N6O2S22
M. Wt
680.2 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
53317-25-2
Product Name
Cydrin
IUPAC Name
[(2R)-3-[[(2R)-2-azaniumyl-3-[2,2-bis(2-chloroethyl)hydrazinyl]-3-oxopropyl]disulfanyl]-1-[2,2-bis(2-chloroethyl)hydrazinyl]-1-oxopropan-2-yl]azanium;dibromide
Molecular Formula
C14H32Br2Cl4N6O2S22
Molecular Weight
680.2 g/mol
InChI
InChI=1S/C14H28Cl4N6O2S2.2BrH/c15-1-5-23(6-2-16)21-13(25)11(19)9-27-28-10-12(20)14(26)22-24(7-3-17)8-4-18;;/h11-12H,1-10,19-20H2,(H,21,25)(H,22,26);2*1H/t11-,12-;;/m0../s1
InChI Key
HMYZDKRQBPHONL-AQEKLAMFSA-P
SMILES
C(CCl)N(CCCl)NC(=O)C(CSSCC(C(=O)NN(CCCl)CCCl)[NH3+])[NH3+].[Br-].[Br-]
Solubility
Soluble in DMSO
Synonyms
cydrin, L-cystine-bis-(N,N-beta-chloroethyl)hydrazide
Canonical SMILES
C(CCl)N(CCCl)NC(=O)C(CSSCC(C(=O)NN(CCCl)CCCl)[NH3+])[NH3+].[Br-].[Br-]
Isomeric SMILES
C(CCl)N(CCCl)NC(=O)[C@H](CSSC[C@@H](C(=O)NN(CCCl)CCCl)[NH3+])[NH3+].[Br-].[Br-]
Description
The exact mass of the compound Cydrin is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Halogenated - Mustard Compounds - Nitrogen Mustard Compounds - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Dates
Modify: 2023-07-15
1: Saha A, Johansen T, Hedeholm R, Nielsen EE, Westgaard JI, Hauser L, Planque B, Cadrin SX, Boje J. Geographic extent of introgression in Sebastes mentella and its effect on genetic population structure. Evol Appl. 2016 Oct 22;10(1):77-90. doi: 10.1111/eva.12429. eCollection 2017 Jan. PubMed PMID: 28035237; PubMed Central PMCID: PMC5192944.
2: Smith LA, Link JS, Cadrin SX, Palka DL. Consumption by marine mammals on the Northeast U.S. continental shelf. Ecol Appl. 2015 Mar;25(2):373-89. PubMed PMID: 26263661.
3: Chaillet N, Dumont A, Abrahamowicz M, Pasquier JC, Audibert F, Monnier P, Abenhaim HA, Dubé E, Dugas M, Burne R, Fraser WD; QUARISMA Trial Research Group. A cluster-randomized trial to reduce cesarean delivery rates in Quebec. N Engl J Med. 2015 Apr 30;372(18):1710-21. doi: 10.1056/NEJMoa1407120. PubMed PMID: 25923551.
4: Fortier AM, Asselin E, Cadrin M. Keratin 8 and 18 loss in epithelial cancer cells increases collective cell migration and cisplatin sensitivity through claudin1 up-regulation. J Biol Chem. 2013 Apr 19;288(16):11555-71. doi: 10.1074/jbc.M112.428920. Epub 2013 Feb 28. PubMed PMID: 23449973; PubMed Central PMCID: PMC3630871.
5: Fortier AM, Asselin E, Cadrin M. Functional specificity of Akt isoforms in cancer progression. Biomol Concepts. 2011 Apr 1;2(1-2):1-11. doi: 10.1515/bmc.2011.003. PubMed PMID: 25962016.
6: Fortier AM, Riopel K, Désaulniers M, Cadrin M. Novel insights into changes in biochemical properties of keratins 8 and 18 in griseofulvin-induced toxic liver injury. Exp Mol Pathol. 2010 Oct;89(2):117-25. doi: 10.1016/j.yexmp.2010.07.004. Epub 2010 Jul 17. PubMed PMID: 20643122.
7: Kerr LA, Cadrin SX, Secor DH. The role of spatial dynamics in the stability, resilience, and productivity of an estuarine fish population. Ecol Appl. 2010 Mar;20(2):497-507. PubMed PMID: 20405802.
8: Fortier AM, Van Themsche C, Asselin E, Cadrin M. Akt isoforms regulate intermediate filament protein levels in epithelial carcinoma cells. FEBS Lett. 2010 Mar 5;584(5):984-8. doi: 10.1016/j.febslet.2010.01.045. Epub 2010 Jan 28. PubMed PMID: 20109457.
9: Zatloukal K, French SW, Stumptner C, Strnad P, Harada M, Toivola DM, Cadrin M, Omary MB. From Mallory to Mallory-Denk bodies: what, how and why? Exp Cell Res. 2007 Jun 10;313(10):2033-49. Epub 2007 Apr 27. Review. PubMed PMID: 17531973.
10: Zhou Q, Cadrin M, Herrmann H, Chen CH, Chalkley RJ, Burlingame AL, Omary MB. Keratin 20 serine 13 phosphorylation is a stress and intestinal goblet cell marker. J Biol Chem. 2006 Jun 16;281(24):16453-61. Epub 2006 Apr 10. PubMed PMID: 16608857.
11: Fausther M, Villeneuve L, Cadrin M. Heat shock protein 70 expression, keratin phosphorylation and Mallory body formation in hepatocytes from griseofulvin-intoxicated mice. Comp Hepatol. 2004 Aug 12;3(1):5. PubMed PMID: 15307891; PubMed Central PMCID: PMC516018.
12: Alméras N, Després JP, Villeneuve J, Demers MF, Roy MA, Cadrin C, Mottard JP, Bouchard RH. Development of an atherogenic metabolic risk factor profile associated with the use of atypical antipsychotics. J Clin Psychiatry. 2004 Apr;65(4):557-64. PubMed PMID: 15119921.
13: Satoh MI, Hovington H, Cadrin M. Reduction of cytochemical ecto-ATPase activities in keratin 8-deficient FVB/N mouse livers. Med Electron Microsc. 1999 Dec;32(4):209-212. PubMed PMID: 11810447.
14: Bouchard RH, Demers MF, Simoneau I, Alméras N, Villeneuve J, Mottard JP, Cadrin C, Lemieux I, Després JP. Atypical antipsychotics and cardiovascular risk in schizophrenic patients. J Clin Psychopharmacol. 2001 Feb;21(1):110-1. PubMed PMID: 11199934.
15: Cadrin M, Hovington H, Marceau N, McFarlane-Anderson N. Early perturbations in keratin and actin gene expression and fibrillar organisation in griseofulvin-fed mouse liver. J Hepatol. 2000 Aug;33(2):199-207. PubMed PMID: 10952237.
16: Levine D, Goldstein RB, Cadrin C. Distention of the fetal duodenum: abnormal finding? J Ultrasound Med. 1998 Apr;17(4):213-5. PubMed PMID: 9544603.
17: Bégin-Heick N, Black MA, Gaffield J, Cadrin M. Subcellular localization of G-proteins in primary-cultured mouse preadipocytes and adipocytes. J Cell Biochem. 1997 May;65(2):259-66. PubMed PMID: 9136083.
18: Cadrin M, McFarlane-Anderson N, Harper ME, Gaffield J, Bégin-Heick N. Comparison of the subcellular distribution of G-proteins in hepatocytes in situ and in primary cultures. J Cell Biochem. 1996 Sep 1;62(3):334-41. PubMed PMID: 8872605.
19: Cadrin M, Martinoli MG. Alterations of intermediate filaments in various histopathological conditions. Biochem Cell Biol. 1995 Sep-Oct;73(9-10):627-34. Review. PubMed PMID: 8714682.
20: Cadrin M, Anderson NM, Aasheim LH, Kawahara H, Franks DJ, French SW. Modifications in cytokeratin and actin in cultured liver cells derived from griseofulvin-fed mice. Lab Invest. 1995 Apr;72(4):453-60. PubMed PMID: 7536860.
2: Smith LA, Link JS, Cadrin SX, Palka DL. Consumption by marine mammals on the Northeast U.S. continental shelf. Ecol Appl. 2015 Mar;25(2):373-89. PubMed PMID: 26263661.
3: Chaillet N, Dumont A, Abrahamowicz M, Pasquier JC, Audibert F, Monnier P, Abenhaim HA, Dubé E, Dugas M, Burne R, Fraser WD; QUARISMA Trial Research Group. A cluster-randomized trial to reduce cesarean delivery rates in Quebec. N Engl J Med. 2015 Apr 30;372(18):1710-21. doi: 10.1056/NEJMoa1407120. PubMed PMID: 25923551.
4: Fortier AM, Asselin E, Cadrin M. Keratin 8 and 18 loss in epithelial cancer cells increases collective cell migration and cisplatin sensitivity through claudin1 up-regulation. J Biol Chem. 2013 Apr 19;288(16):11555-71. doi: 10.1074/jbc.M112.428920. Epub 2013 Feb 28. PubMed PMID: 23449973; PubMed Central PMCID: PMC3630871.
5: Fortier AM, Asselin E, Cadrin M. Functional specificity of Akt isoforms in cancer progression. Biomol Concepts. 2011 Apr 1;2(1-2):1-11. doi: 10.1515/bmc.2011.003. PubMed PMID: 25962016.
6: Fortier AM, Riopel K, Désaulniers M, Cadrin M. Novel insights into changes in biochemical properties of keratins 8 and 18 in griseofulvin-induced toxic liver injury. Exp Mol Pathol. 2010 Oct;89(2):117-25. doi: 10.1016/j.yexmp.2010.07.004. Epub 2010 Jul 17. PubMed PMID: 20643122.
7: Kerr LA, Cadrin SX, Secor DH. The role of spatial dynamics in the stability, resilience, and productivity of an estuarine fish population. Ecol Appl. 2010 Mar;20(2):497-507. PubMed PMID: 20405802.
8: Fortier AM, Van Themsche C, Asselin E, Cadrin M. Akt isoforms regulate intermediate filament protein levels in epithelial carcinoma cells. FEBS Lett. 2010 Mar 5;584(5):984-8. doi: 10.1016/j.febslet.2010.01.045. Epub 2010 Jan 28. PubMed PMID: 20109457.
9: Zatloukal K, French SW, Stumptner C, Strnad P, Harada M, Toivola DM, Cadrin M, Omary MB. From Mallory to Mallory-Denk bodies: what, how and why? Exp Cell Res. 2007 Jun 10;313(10):2033-49. Epub 2007 Apr 27. Review. PubMed PMID: 17531973.
10: Zhou Q, Cadrin M, Herrmann H, Chen CH, Chalkley RJ, Burlingame AL, Omary MB. Keratin 20 serine 13 phosphorylation is a stress and intestinal goblet cell marker. J Biol Chem. 2006 Jun 16;281(24):16453-61. Epub 2006 Apr 10. PubMed PMID: 16608857.
11: Fausther M, Villeneuve L, Cadrin M. Heat shock protein 70 expression, keratin phosphorylation and Mallory body formation in hepatocytes from griseofulvin-intoxicated mice. Comp Hepatol. 2004 Aug 12;3(1):5. PubMed PMID: 15307891; PubMed Central PMCID: PMC516018.
12: Alméras N, Després JP, Villeneuve J, Demers MF, Roy MA, Cadrin C, Mottard JP, Bouchard RH. Development of an atherogenic metabolic risk factor profile associated with the use of atypical antipsychotics. J Clin Psychiatry. 2004 Apr;65(4):557-64. PubMed PMID: 15119921.
13: Satoh MI, Hovington H, Cadrin M. Reduction of cytochemical ecto-ATPase activities in keratin 8-deficient FVB/N mouse livers. Med Electron Microsc. 1999 Dec;32(4):209-212. PubMed PMID: 11810447.
14: Bouchard RH, Demers MF, Simoneau I, Alméras N, Villeneuve J, Mottard JP, Cadrin C, Lemieux I, Després JP. Atypical antipsychotics and cardiovascular risk in schizophrenic patients. J Clin Psychopharmacol. 2001 Feb;21(1):110-1. PubMed PMID: 11199934.
15: Cadrin M, Hovington H, Marceau N, McFarlane-Anderson N. Early perturbations in keratin and actin gene expression and fibrillar organisation in griseofulvin-fed mouse liver. J Hepatol. 2000 Aug;33(2):199-207. PubMed PMID: 10952237.
16: Levine D, Goldstein RB, Cadrin C. Distention of the fetal duodenum: abnormal finding? J Ultrasound Med. 1998 Apr;17(4):213-5. PubMed PMID: 9544603.
17: Bégin-Heick N, Black MA, Gaffield J, Cadrin M. Subcellular localization of G-proteins in primary-cultured mouse preadipocytes and adipocytes. J Cell Biochem. 1997 May;65(2):259-66. PubMed PMID: 9136083.
18: Cadrin M, McFarlane-Anderson N, Harper ME, Gaffield J, Bégin-Heick N. Comparison of the subcellular distribution of G-proteins in hepatocytes in situ and in primary cultures. J Cell Biochem. 1996 Sep 1;62(3):334-41. PubMed PMID: 8872605.
19: Cadrin M, Martinoli MG. Alterations of intermediate filaments in various histopathological conditions. Biochem Cell Biol. 1995 Sep-Oct;73(9-10):627-34. Review. PubMed PMID: 8714682.
20: Cadrin M, Anderson NM, Aasheim LH, Kawahara H, Franks DJ, French SW. Modifications in cytokeratin and actin in cultured liver cells derived from griseofulvin-fed mice. Lab Invest. 1995 Apr;72(4):453-60. PubMed PMID: 7536860.
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:24668-75-5
Molecular Formula:C28H39FO6
Molecular Weight:490.6 g/mol
Availability:
In Stock
CAS No.:73-67-6
Molecular Formula:C6H9N3O
Molecular Weight:139.16 g/mol
Availability:
In Stock
CAS No.:53306-54-0
Molecular Formula:C28H46O4
Molecular Weight:446.7 g/mol
Availability:
In Stock
CAS No.:35556-08-2
Molecular Formula:C10H15N3
Molecular Weight:177.25 g/mol
Availability:
In Stock
CAS No.:1383814-68-3
Molecular Formula:C7H10N3NaO6S
Molecular Weight:287.23 g/mol
Availability:
In Stock
CAS No.:13847-65-9
Molecular Formula:F3NO
Molecular Weight:87.001 g/mol
Availability:
In Stock
CAS No.:134966-01-1
Molecular Formula:C16H24N7O8P
Molecular Weight:473.38 g/mol
Availability:
Inquiry
CAS No.:16606-62-5
Molecular Formula:C₁₂H₁₂N₂O₄
Molecular Weight:248.23
Availability:
In Stock
CAS No.:266308-58-1
Molecular Formula:C11H18O2
Molecular Weight:182.26 g/mol
Availability:
In Stock
